Cas no 898791-29-2 (5-(2,5-Dichlorophenyl)-5-oxovaleric acid)

5-(2,5-Dichlorophenyl)-5-oxovaleric acid is a versatile intermediate in organic synthesis, particularly useful for pharmaceutical and agrochemical applications. Its dichlorophenyl and oxovaleric acid moieties enable selective functionalization, making it valuable for constructing complex molecules. The compound exhibits good stability and reactivity, facilitating efficient derivatization in multi-step synthetic routes.
5-(2,5-Dichlorophenyl)-5-oxovaleric acid structure
898791-29-2 structure
Product Name:5-(2,5-Dichlorophenyl)-5-oxovaleric acid
CAS No:898791-29-2
MF:C11H10Cl2O3
MW:261.101301670074
CID:870877
PubChem ID:24727035
Update Time:2025-06-19

5-(2,5-Dichlorophenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2,5-dichlorophenyl)-5-oxopentanoic acid
    • 5-(2,5-DICHLOROPHENYL)-5-OXOVALERIC ACID
    • AKOS009375486
    • MFCD02260936
    • DTXSID20645417
    • 5-(2,5-DICHLOROPHENYL)-5-OXOVALERICACID
    • 898791-29-2
    • 5-(2,5-Dichlorophenyl)-5-oxovaleric acid
    • MDL： MFCD02260936
    • Inchi： 1S/C11H10Cl2O3/c12-7-4-5-9(13)8(6-7)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
    • InChI Key： PPPNYNZRKLDHJI-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(CCCC(=O)O)=O)Cl

Computed Properties

  • Exact Mass: 260.00100
  • Monoisotopic Mass: 260.0006996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.43100

5-(2,5-Dichlorophenyl)-5-oxovaleric acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

5-(2,5-Dichlorophenyl)-5-oxovaleric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207354-1g
5-(2,5-dichlorophenyl)-5-oxovaleric acid
 898791-29-2 97%
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 ￡424.00 2022-03-01
Fluorochem
207354-2g
5-(2,5-dichlorophenyl)-5-oxovaleric acid
 898791-29-2 97%
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 ￡716.00 2022-03-01
Fluorochem
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 898791-29-2 97%
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TRC
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 898791-29-2
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 $ 440.00 2022-06-06
TRC
D010391-500mg
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 898791-29-2
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 $ 735.00 2022-06-06
A2B Chem LLC
AH92357-1g
5-(2,5-Dichlorophenyl)-5-oxovaleric acid
 898791-29-2 97%
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 $516.00 2024-04-19
A2B Chem LLC
AH92357-2g
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 898791-29-2 97%
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 $839.00 2024-04-19
A2B Chem LLC
AH92357-5g
5-(2,5-Dichlorophenyl)-5-oxovaleric acid
 898791-29-2 97%
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 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783296-1g
5-(2,5-Dichlorophenyl)-5-oxovaleric acid
 898791-29-2 98%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 898791-29-2 97%
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